molecular formula C13H13F3N4O2 B8367966 2-Amino-3-nitro-6-(3-trifluoromethyl-piperidin-1-yl)benzonitrile

2-Amino-3-nitro-6-(3-trifluoromethyl-piperidin-1-yl)benzonitrile

Cat. No. B8367966
M. Wt: 314.26 g/mol
InChI Key: PSJJWGNSKZPBCG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Amino-3-nitro-6-(3-trifluoromethyl-piperidin-1-yl)benzonitrile is a useful research compound. Its molecular formula is C13H13F3N4O2 and its molecular weight is 314.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Amino-3-nitro-6-(3-trifluoromethyl-piperidin-1-yl)benzonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Amino-3-nitro-6-(3-trifluoromethyl-piperidin-1-yl)benzonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-Amino-3-nitro-6-(3-trifluoromethyl-piperidin-1-yl)benzonitrile

Molecular Formula

C13H13F3N4O2

Molecular Weight

314.26 g/mol

IUPAC Name

2-amino-3-nitro-6-[3-(trifluoromethyl)piperidin-1-yl]benzonitrile

InChI

InChI=1S/C13H13F3N4O2/c14-13(15,16)8-2-1-5-19(7-8)10-3-4-11(20(21)22)12(18)9(10)6-17/h3-4,8H,1-2,5,7,18H2

InChI Key

PSJJWGNSKZPBCG-UHFFFAOYSA-N

Canonical SMILES

C1CC(CN(C1)C2=C(C(=C(C=C2)[N+](=O)[O-])N)C#N)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 2-amino-6-fluoro-3-nitrobenzonitrile (3.1 g, 17 mmol), 3-trifluoromethylpiperidine (2.5 g, 19 mmol), TEA (3.4 g, 34 mmol) and THF (110 mL) was stirred under Ar at rt for 3 h. The mixture was concentrated and poured into H2O and thereafter extracted with EtOAc. The organic layer was dried over Na2SO4, filtered and concentrated. Crystallization from EtOAc gave the sub-title compound.
Quantity
3.1 g
Type
reactant
Reaction Step One
Quantity
2.5 g
Type
reactant
Reaction Step One
[Compound]
Name
TEA
Quantity
3.4 g
Type
reactant
Reaction Step One
Name
Quantity
110 mL
Type
solvent
Reaction Step One

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